Cas no 38792-94-8 (4-n-heptylcyclohexanecarboxylicacid)

• Product Name: 4-n-heptylcyclohexanecarboxylicacid
• CAS No: 38792-94-8
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 923946
• PubChem ID: 217398
• Update Time: 2025-04-19

4-n-heptylcyclohexanecarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 4-n-heptylcyclohexanecarboxylicacid
• 4-Heptylcyclohexanecarboxylic acid
• 4-Heptylcyclohexanecarboxylic acidneat
• DB-218920
• TRANS-4-HEPTYLCYCLOHEXANECARBOXYLIC ACID
• STL503621
• AKOS015964229
• SCHEMBL3952844
• AKOS015918014
• DTXSID10959212
• 38792-94-8
• 4-n-Heptylcyclohexane carboxylic acid
• trans-4-Heptylcyclohexanecarboxylicacid
• 38289-31-5
• JMAUQQIVJIRNDQ-UHFFFAOYSA-N
• Cyclohexanecarboxylic acid, 4-heptyl-
• 4-heptylcyclohexane-1-carboxylic acid
• SCHEMBL8435960

• Inchi： 1S/C14H26O2/c1-2-3-4-5-6-7-12-8-10-13(11-9-12)14(15)16/h12-13H,2-11H2,1H3,(H,15,16)
• InChI Key： JMAUQQIVJIRNDQ-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CCCCCCC)CC1)=O

Computed Properties

• Exact Mass: 226.19338
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids